Cas no 1378832-19-9 (methyl 1-sulfanylcyclohexane-1-carboxylate)

• Product Name: methyl 1-sulfanylcyclohexane-1-carboxylate
• CAS No: 1378832-19-9
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 1080380
• PubChem ID: 72206979
• Update Time: 2025-10-31

methyl 1-sulfanylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-mercaptocyclohexanecarboxylate
• methyl 1-sulfanylcyclohexane-1-carboxylate
• EN300-191688
• Methyl1-mercaptocyclohexanecarboxylate
• SCHEMBL7673130
• 1378832-19-9

• Inchi： 1S/C8H14O2S/c1-10-7(9)8(11)5-3-2-4-6-8/h11H,2-6H2,1H3
• InChI Key： JUHKRUSQIBZJHF-UHFFFAOYSA-N
• SMILES： SC1(C(=O)OC)CCCCC1

Computed Properties

• Exact Mass: 174.07145086g/mol
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 229.2±23.0 °C at 760 mmHg
• Flash Point: 109.0±10.5 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

methyl 1-sulfanylcyclohexane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-sulfanylcyclohexane-1-carboxylate

Methyl 1-Sulfanylcyclohexane-1-Carboxylate: A Comprehensive Overview

Methyl 1-sulfanylcyclohexane-1-carboxylate, with the CAS number 1378832-19-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries. The molecule consists of a cyclohexane ring substituted with a sulfur atom and a methyl ester group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of methyl 1-sulfanylcyclohexane-1-carboxylate in the development of advanced materials. Researchers have explored its role in the synthesis of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. The sulfur atom in the molecule plays a crucial role in enhancing the material's mechanical properties, such as tensile strength and flexibility. These attributes make it an ideal candidate for applications in packaging, textiles, and biomedical devices.

In addition to its material science applications, methyl 1-sulfanylcyclohexane-1-carboxylate has shown promise in pharmaceutical research. The compound's ability to act as a bioisostere has been leveraged in drug design, where it can replace certain functional groups without altering the overall pharmacokinetic profile of a drug candidate. This property is particularly valuable in the optimization phase of drug development, where subtle structural changes can significantly impact efficacy and safety.

The synthesis of methyl 1-sulfanylcyclohexane-1-carboxylate involves a multi-step process that typically begins with the preparation of cyclohexanone derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall carbon footprint of production processes. These methods often utilize transition metal catalysts or enzymatic systems to facilitate key transformations, such as oxidation and esterification.

From an environmental perspective, the biodegradability of methyl 1-sulfanylcyclohexane-1-carboxylate has been extensively studied. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems. This characteristic aligns with global efforts to develop eco-friendly chemicals and reduce plastic pollution.

In conclusion, methyl 1-sulfanylcyclohexane-1-carboxylate represents a multifaceted compound with diverse applications across various industries. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemistry and materials science. As research continues to uncover new potentials for this compound, its role in shaping sustainable technologies is expected to grow significantly.